Cas no 78715-58-9 (Tetraethyl Difluoromethylenebisphosphonate)

Tetraethyl Difluoromethylenebisphosphonate Properties

Names and Identifiers

• Tetraethyl Difluoromethylenebisphosphonate
• 1-[[diethoxyphosphoryl(difluoro)methyl]-ethoxyphosphoryl]oxyethane
• Tetraethyl Difluorom
• DIFLUOROMETHYLENE-BIS-PHOSPHONIC ACID TETRAETHYL ESTER
• P,P'-Difluoromethylene-bis-phosphonic Acid P,P,P',P'-Tetraethyl Ester
• tetraethyl difluoromethyl bisphosphonate
• Tetraethyl difluoromethylenediphosphonate
• FT-0674960
• DTXSID20473878
• SCHEMBL10426582
• AG-H-15746
• [(Diethoxy-phosphoryl)-difluoro-methyl]-phosphonic acid diethyl ester
• AKOS030255277
• 78715-58-9
• KEHWPFRPEUBPSH-UHFFFAOYSA-N
• DB-222201
• +Expand

• InChIKey： KEHWPFRPEUBPSH-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H20F2O6P2/c1-5-14-18(12,15-6-2)9(10,11)19(13,16-7-3)17-8-4/h5-8H2,1-4H3
• SMILES： CCOP(=O)(C(F)(F)P(=O)(OCC)OCC)OCC

Computed Properties

• Exact Mass: 324.07000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 10
• Monoisotopic Mass: 324.07031867g/mol
• Heavy Atom Count: 19
• Complexity: 311
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• LogP: 4.06890
• PSA: 90.68000